Cas no 2137597-36-3 (Chloromethyl 1-((tert-butoxycarbonyl)amino)cyclobutanecarboxylate)

• Product Name: Chloromethyl 1-((tert-butoxycarbonyl)amino)cyclobutanecarboxylate
• CAS No: 2137597-36-3
• MF: C₁₁H₁₈ClNO₄
• MW: 263.717922687531
• CID: 5256287
• Update Time: 2025-05-19

Chloromethyl 1-((tert-butoxycarbonyl)amino)cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Chloromethyl 1-((tert-butoxycarbonyl)amino)cyclobutanecarboxylate

• Inchi： 1S/C11H18ClNO4/c1-10(2,3)17-9(15)13-11(5-4-6-11)8(14)16-7-12/h4-7H2,1-3H3,(H,13,15)
• InChI Key： DRNARKZBBUKZSE-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)(C(OCCl)=O)CCC1

Additional information on Chloromethyl 1-((tert-butoxycarbonyl)amino)cyclobutanecarboxylate

Chloromethyl 1-((tert-butoxycarbonyl)amino)cyclobutanecarboxylate: A Comprehensive Overview

The compound CAS No. 2137597-36-3, commonly referred to as Chloromethyl 1-((tert-butoxycarbonyl)amino)cyclobutanecarboxylate, is a highly specialized organic compound with significant applications in the field of synthetic chemistry and materials science. This compound is notable for its unique structure, which combines a chloromethyl group with a tert-butoxycarbonyl (Boc) protected amino group attached to a cyclobutane ring. The combination of these functional groups makes it a versatile building block in organic synthesis, particularly in the construction of complex molecules and advanced materials.

The cyclobutane ring in this compound is a key structural feature that contributes to its reactivity and stability. Cyclobutane derivatives are known for their strained ring systems, which can be exploited in various chemical reactions to form more complex structures. The presence of the Boc group, a well-known protecting group in peptide synthesis, adds another layer of functionality to this compound. The Boc group can be selectively removed under specific conditions, allowing for precise control over the reactivity of the amino group during synthesis.

Recent studies have highlighted the potential of Chloromethyl 1-((tert-butoxycarbonyl)amino)cyclobutanecarboxylate in the development of novel pharmaceutical agents and advanced materials. For instance, researchers have explored its use as an intermediate in the synthesis of bioactive compounds with potential applications in cancer therapy and neurodegenerative diseases. The chloromethyl group, being an electrophilic species, can undergo nucleophilic substitution reactions, making it an ideal candidate for constructing diverse molecular architectures.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of chloromethyl groups with appropriately substituted cyclobutane derivatives. The introduction of the Boc group is achieved through standard peptide coupling techniques, ensuring high yields and excellent stereochemical control. The ability to modify both the chloromethyl and amino groups provides chemists with a high degree of flexibility in tailoring the compound's properties for specific applications.

The stability and reactivity of CAS No. 2137597-36-3 have been extensively studied under various conditions. Experimental data indicate that the compound exhibits good thermal stability up to moderate temperatures, making it suitable for use in both laboratory and industrial settings. Additionally, its reactivity towards nucleophiles has been optimized through careful selection of reaction conditions, enabling efficient synthesis of target molecules.

From an environmental perspective, the synthesis and use of this compound are designed to minimize ecological impact. Researchers have developed eco-friendly protocols for its preparation, including the use of recyclable solvents and catalysts that reduce waste generation. These advancements align with current trends towards sustainable chemistry practices.

In conclusion, Chloromethyl 1-((tert-butoxycarbonyl)amino)cyclobutanecarboxylate (CAS No. 2137597-36-3) represents a cutting-edge material with vast potential in organic synthesis and materials science. Its unique structure, combined with recent advances in synthetic methodologies and application studies, positions it as a valuable tool for researchers aiming to develop innovative chemical compounds and technologies.